Cas no 1267218-80-3 (1-[(3,4-dimethoxyphenyl)methyl]cyclopropane-1-c arboxylic acid)

• Product Name: 1-[(3,4-dimethoxyphenyl)methyl]cyclopropane-1-c arboxylic acid
• CAS No: 1267218-80-3
• MF: C₁₃H₁₆O₄
• MW: 236.26
• CID: 5452132
• PubChem ID: 79016884
• Update Time: 2025-05-20

1-[(3,4-dimethoxyphenyl)methyl]cyclopropane-1-c arboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(3,4-dimethoxyphenyl)methyl]cyclopropane-1-c arboxylic acid
• 1-(3,4-dimethoxyphenyl)methylcyclopropane-1-carboxylic acid
• CS-0237450
• EN300-1838111
• 1-[(3,4-Dimethoxyphenyl)methyl]cyclopropane-1-carboxylic acid
• Z1321950958
• 1-[(3,4-dimethoxyphenyl)methyl]cyclopropane-1-carboxylicacid
• AKOS017550966
• 1-(3,4-Dimethoxybenzyl)cyclopropane-1-carboxylic acid
• 1267218-80-3

• Inchi： 1S/C13H16O4/c1-16-10-4-3-9(7-11(10)17-2)8-13(5-6-13)12(14)15/h3-4,7H,5-6,8H2,1-2H3,(H,14,15)
• InChI Key： QZFMUWORZRQORO-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=C(OC)C(OC)=C2)(C(O)=O)CC1

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 1-[(3,4-dimethoxyphenyl)methyl]cyclopropane-1-c arboxylic acid

Comprehensive Overview of 1-[(3,4-dimethoxyphenyl)methyl]cyclopropane-1-carboxylic acid (CAS No. 1267218-80-3)

1-[(3,4-dimethoxyphenyl)methyl]cyclopropane-1-carboxylic acid (CAS No. 1267218-80-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the class of cyclopropane carboxylic acid derivatives, which are known for their versatility in drug discovery and material science. Its molecular formula, C₁₃H₁₆O₄, highlights the presence of a cyclopropane ring and a dimethoxyphenyl moiety, making it a subject of interest for researchers exploring small molecule therapeutics and enzyme inhibitors.

In recent years, the demand for specialty chemicals like 1-[(3,4-dimethoxyphenyl)methyl]cyclopropane-1-carboxylic acid has surged, driven by advancements in precision medicine and biocatalysis. Researchers are particularly intrigued by its potential role in modulating biological pathways, such as inflammation and oxidative stress. The compound's lipophilic nature and hydrogen-bonding capacity make it a promising candidate for drug delivery systems, aligning with the growing trend of targeted therapy in modern pharmacology.

The synthesis of CAS No. 1267218-80-3 typically involves multi-step organic reactions, including cyclopropanation and ester hydrolysis, which are critical topics in green chemistry discussions. As sustainability becomes a priority, scientists are exploring catalyst-free methods and microwave-assisted synthesis to optimize the production of such compounds. This aligns with the broader industry shift toward eco-friendly manufacturing, a hot topic in chemical innovation forums.

From an analytical perspective, 1-[(3,4-dimethoxyphenyl)methyl]cyclopropane-1-carboxylic acid is characterized using techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity and stability, which are paramount for its application in high-throughput screening and structure-activity relationship (SAR) studies. The compound's crystalline properties also make it a model for X-ray diffraction analysis, a technique frequently searched by crystallography enthusiasts.

Beyond pharmaceuticals, CAS No. 1267218-80-3 has potential applications in agrochemicals and functional materials. Its aromatic dimethoxy group could contribute to the development of UV-stabilizers or antioxidant additives, addressing common queries about material degradation in industrial settings. Additionally, its cyclopropane scaffold is a recurring motif in natural product synthesis, a trending topic in organic chemistry research.

In summary, 1-[(3,4-dimethoxyphenyl)methyl]cyclopropane-1-carboxylic acid (CAS No. 1267218-80-3) exemplifies the intersection of chemical diversity and practical utility. Its relevance to drug design, sustainable synthesis, and material science ensures its continued prominence in scientific literature and industrial applications. As research evolves, this compound may unlock new possibilities in personalized medicine and smart materials, answering the pressing questions of tomorrow's innovators.